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Compound of Interest

Compound Name: Linoleoyl LPA-d5

Cat. No.: B15556451

Get Quote

This guide provides an in-depth overview of Linoleoyl LPA-d5, a deuterated analog of

Linoleoyl Lysophosphatidic Acid (18:2 LPA), for researchers, scientists, and professionals in

drug development. It covers supplier and catalog information, its core application in mass

spectrometry-based lipidomics, detailed experimental protocols, and the broader context of LPA

signaling pathways.

Product and Supplier Information
Linoleoyl LPA-d5 is primarily utilized as an internal standard for the accurate quantification of

endogenous Linoleoyl LPA in various biological samples using mass spectrometry. Its

deuterium labeling provides a distinct mass shift, allowing it to be differentiated from the

unlabeled analyte while sharing near-identical chemical and physical properties.

Table 1: Supplier and Catalog Information for Linoleoyl
LPA-d5
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Supplier
Product
Name

Catalog
Number

Available
Quantities

Purity
Storage
Temperatur
e

Echelon

Biosciences

Linoleoyl

LPA-d5, 18:2

LPA-d5

L-0182d 1 mg, 5 mg >95%
-20°C or

below

Tebubio

Linoleoyl

LPA-d5 18:2

LPA-d5

L-0182d 1 mg, 5 mg >95% -20°C

MedChemEx

press

Linoleoyl

LPA-d5
HY-146955S Inquire >98%

-20°C (3

years)

Core Application: Internal Standard for Mass
Spectrometry
Linoleoyl LPA-d5 serves as an ideal internal standard in quantitative lipidomics.[1] Stable

isotope-labeled standards are crucial for correcting variations that can occur during sample

preparation, extraction, and analysis by liquid chromatography-mass spectrometry (LC-

MS/MS).[1] By adding a known amount of Linoleoyl LPA-d5 to a sample at the beginning of

the workflow, any loss of the endogenous analyte during processing can be accurately

accounted for, leading to precise and reproducible quantification.

Experimental Workflow for Quantitative Lipidomics
The general workflow for using Linoleoyl LPA-d5 as an internal standard involves several key

steps from sample preparation to data analysis.
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Caption: General workflow for the quantification of Linoleoyl LPA using a deuterated internal

standard.

Experimental Protocols
The following is a representative protocol for the quantification of Linoleoyl LPA in human

plasma using Linoleoyl LPA-d5 as an internal standard, adapted from methodologies
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described in the literature.[2][3]

Materials and Reagents
Internal Standard: Linoleoyl LPA-d5

Biological Matrix: Human Plasma (collected with EDTA)

Extraction Solvents: 1-Butanol (acidified), Methanol, Chloroform

LC Solvents: Acetonitrile, Water, Formic Acid, Ammonium Formate

Equipment: Vortex mixer, Centrifuge, Nitrogen evaporator, LC-MS/MS system

Sample Preparation and Lipid Extraction
Thaw plasma samples on ice.

In a clean tube, add 100 µL of plasma.

Add a known amount of Linoleoyl LPA-d5 (e.g., 10 µL of a 1 µg/mL solution in methanol) to

the plasma sample to serve as the internal standard.

For lipid extraction, a single-phase extraction using acidified butanol is effective for LPA

recovery. Add 1 mL of 1-butanol containing 0.1 M HCl to the sample.[4]

Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

Centrifuge at 3000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

Carefully transfer the supernatant (butanol phase containing lipids) to a new tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 75:25

Methanol:Water with 0.5% formic acid and 5mM ammonium formate) for LC-MS/MS

analysis.[2]

LC-MS/MS Analysis
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LC Column: A C8 or C18 reversed-phase column (e.g., 125mm x 2.0mm) is suitable for

separating LPA species.[2]

Mobile Phase A: 75:25 (v/v) Methanol:Water with 0.5% formic acid and 5mM ammonium

formate.[2]

Mobile Phase B: 99:0.5 (v/v) Methanol:Water with 0.5% formic acid and 5mM ammonium

formate.[2]

Gradient: A linear gradient from Mobile Phase A to Mobile Phase B over several minutes.

Flow Rate: 0.5 mL/min.[2]

Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative ionization

mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

Table 2: Example MRM Transitions for Linoleoyl LPA and
its Deuterated Standard

Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Linoleoyl LPA (18:2) 433.2 152.8 -33

Linoleoyl LPA-d5 438.2 152.8 -33

Note: The exact m/z values and collision energies may vary slightly depending on the

instrument and specific deuteration pattern. The product ion at m/z 152.8 corresponds to the

glycerophosphate head group.[2]

Quantification
Quantification is achieved by calculating the ratio of the peak area of the endogenous Linoleoyl

LPA to the peak area of the Linoleoyl LPA-d5 internal standard. This ratio is then compared to

a standard curve generated with known amounts of non-deuterated Linoleoyl LPA to determine

its concentration in the original sample.
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Background: Lysophosphatidic Acid (LPA)
Signaling
Linoleoyl LPA is a bioactive lipid that exerts its effects by activating a family of G protein-

coupled receptors (GPCRs), known as LPA receptors 1-6 (LPA₁₋₆). These receptors couple to

various heterotrimeric G proteins, initiating diverse downstream signaling cascades that

regulate fundamental cellular processes.

Major LPA Signaling Pathways
LPA receptors couple to at least four families of G proteins (Gq/11, Gi/o, G12/13, and Gs),

leading to the activation of multiple effector enzymes and signaling pathways.
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Caption: Overview of major LPA receptor signaling pathways.
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This guide provides a foundational understanding of Linoleoyl LPA-d5 for its application in

quantitative lipidomics and the broader biological context of LPA signaling. Researchers should

always optimize protocols for their specific instrumentation and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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